![molecular formula C10H18O5 B120438 Di-tert-butyl dicarbonate CAS No. 24424-99-5](/img/structure/B120438.png)
Di-tert-butyl dicarbonate
Overview
Description
Di-tert-butyl dicarbonate (DTBC) is a versatile organic compound that is widely used in organic synthesis. It is a colorless liquid with a boiling point of 109-110°C and a melting point of -15°C. DTBC is a useful reagent for the synthesis of a variety of organic compounds and is used in a range of laboratory experiments. This article will provide an overview of the synthesis method and applications of DTBC, as well as discuss its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Phase Transfer Catalysis
Di-tert-butyl dicarbonate is effective in the tert-butyloxycarbonylation of alcohols, phenols, enols, and thiols under phase transfer conditions. This process is beneficial for introducing t-BOC groups onto functionalized polymer backbones such as novolac or poly(p-hydroxystyrene) with high yield and selectivity towards tert-butyloxycarbonylation of various polyfunctional compounds (Houlihan, Bouchard, Fréchet, & Willson, 1985).
Organometallic Compound Synthesis
The compound has shown efficacy in the direct introduction of a tert-butoxycarbonyl group at the α-position of the pyridine nucleus via trialkylstannyl groups. This leads to α-tert-butoxycarbonyl derivatives of pyridine, quinoline, and isoquinoline (Yamamoto, Ouchi, & Tanaka, 1995).
Carboxylating Reagent
As a carboxylating reagent, this compound traps carbon nucleophiles effectively, producing tert-butyl aryl acetates, di-tert-butyl aryl malonates, unsymmetrical aryl malonates, and tert-butyl benzoates in high yields. This highlights its utility as a versatile carboxylating agent (Augustine, Naik, Vairaperumal, & Narasimhan, 2009).
Immobilization of Carboxylic Acid Moieties
The compound is also used in anchoring diverse carboxylic acids to hydroxymethylated resins, showing effectiveness for both aromatic and aliphatic acids, including Fmoc-protected amino acids (Laborde, Bermejo, Boggián, & Mata, 2008).
Synthesis of tert-butyl aminocarbonate
This compound aids in the synthesis of tert-butyl aminocarbonate, a new type of compound for acylating amines in both organic and aqueous solutions (Harris & Wilson, 1983).
Green Catalyst in Pyrazole Nucleus Protection
It has been used as a protecting agent in a green approach to facilitate the synthesis of anticancer compounds, specifically for protecting secondary amine in substituted pyrazole derivatives (2020).
One-pot Curtius Rearrangement
This compound is instrumental in the Curtius rearrangement process, forming tert-butyl carbamate from carboxylic acids in high yields at low temperatures (Lebel & Leogane, 2005).
Mechanism of Action
Target of Action
Di-tert-butyl dicarbonate, also known as Boc anhydride, is a reagent widely used in organic synthesis . Its primary targets are amine functionalities . The compound reacts with amines to give N-tert-butoxycarbonyl or so-called Boc derivatives .
Mode of Action
The amine attacks a carbonyl site on this compound (Boc2O) resulting in tert-butyl carbonate leaving as a leaving group . Tert-butyl carbonate picks up the proton from the protonated amine . Tert-butyl bicarbonate breaks down into CO2 (gas) and tert-butanol .
Biochemical Pathways
The biochemical pathway involved in the action of this compound is the protection and deprotection of amines . The Boc group can be added to the amine under aqueous conditions using this compound in the presence of a base such as sodium bicarbonate . The Boc group can later be removed from the amine using moderately strong acids (e.g., trifluoroacetic acid) .
Pharmacokinetics
It’s worth noting that the compound is insoluble in water but soluble in most organic solvents .
Result of Action
The result of the action of this compound is the formation of N-tert-butoxycarbonyl or Boc derivatives . These derivatives are unreactive to most bases and nucleophiles, allowing for the use of the fluorenylmethyloxycarbonyl group (Fmoc) as an orthogonal protecting group . This enables certain subsequent transformations to occur that would be incompatible with the amine functional group .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and humidity . The compound may melt at ambient temperatures, and its storage and handling are sometimes simplified by using a solution . It hydrolyzes to t-butanol and CO2 and causes internal pressure in the bottle if exposed to moisture .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Di-tert-butyl dicarbonate plays a significant role in biochemical reactions. It interacts with amines to form N-tert-butoxycarbonyl derivatives . These derivatives, unlike amines, can undergo transformations that would otherwise be incompatible with the amine functional group . The nature of these interactions involves the formation of carbamate derivatives .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are primarily related to its role in the formation of N-tert-butoxycarbonyl derivatives . These derivatives can influence cell function by enabling transformations that are incompatible with the amine functional group
Molecular Mechanism
At the molecular level, this compound exerts its effects through its interaction with amines . It forms N-tert-butoxycarbonyl derivatives, which can undergo transformations that would otherwise be incompatible with the amine functional group . This mechanism involves the formation of carbamate derivatives .
Metabolic Pathways
This compound is involved in metabolic pathways through its interaction with amines to form N-tert-butoxycarbonyl derivatives
properties
IUPAC Name |
tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O5/c1-9(2,3)14-7(11)13-8(12)15-10(4,5)6/h1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYHSDKLCOJIUFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)OC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4051904 | |
Record name | Di-tert-butyl dicarbonate | |
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Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid with a mild odor; mp = 22-24 deg C; [Alfa Aesar MSDS] | |
Record name | Di-tert-butyl dicarbonate | |
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CAS RN |
24424-99-5 | |
Record name | Di-tert-butyl dicarbonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24424-99-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Bis(tert-butoxycarbonyl)oxide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024424995 | |
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Record name | Dicarbonic acid, 1,3-bis(1,1-dimethylethyl) ester | |
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Record name | Di-tert-butyl dicarbonate | |
Source | EPA DSSTox | |
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Record name | di-tert-butyl dicarbonate | |
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Record name | DI-TERT-BUTYL DICARBONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z10Q236C3G | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and key spectroscopic data for di-tert-butyl dicarbonate?
A1: this compound has the molecular formula C10H18O5 and a molecular weight of 218.25 g/mol. Key spectroscopic data includes:
Q2: How does this compound interact with amines?
A2: this compound reacts with primary and secondary amines to form N-tert-butoxycarbonyl (Boc) protected amines. This reaction is widely utilized to protect amine groups during peptide synthesis. [, , , , ] For instance, in the synthesis of ubenimex, (2S,3R)-3-amino-2-hydroxy-4-phenyl butyric acid is reacted with Boc2O to protect the amine group. []
Q3: What is the stability of this compound under various conditions?
A3: this compound is stable at room temperature but decomposes at elevated temperatures. It is moisture sensitive and should be stored under anhydrous conditions. [, , ]
Q4: Can you elaborate on the stability and degradation of 4-(N)-docosahexaenoyl 2′, 2′-difluorodeoxycytidine (DHA-dFdC) which utilizes this compound in its synthesis?
A4: DHA-dFdC, synthesized using Boc2O, exhibits poor solubility but reasonable stability in aqueous Tween 80 solutions with an activation energy for degradation of 12.86 kcal/mol. The presence of vitamin E significantly enhances its stability. []
Q5: What are the common applications of this compound in organic synthesis?
A5: this compound finds extensive use in:
- Amine Protection: It is primarily used for the introduction of the Boc protecting group to amines, commonly employed in peptide synthesis. [, , , , ]
- Esterification: It facilitates the esterification of carboxylic acids, particularly valuable for preparing tert-butyl esters. [, ]
- Carbonylation Reactions: It serves as a reagent in various carbonylation reactions, leading to the formation of amides, ureas, and other carbonyl-containing compounds. [, ]
- Photoresist Materials: Boc-protected polymers have shown promise in photoresist applications due to their sensitivity to UV light and solubility changes upon deprotection. [, , ]
Q6: Can you provide examples of reactions where this compound plays a crucial role in the synthesis of specific compounds?
A6: Certainly, here are a few examples:
- Synthesis of N-tert-butyl amides: Cu(OTf)2 catalyzed reaction of nitriles with Boc2O efficiently produces N-tert-butyl amides under mild, solvent-free conditions. []
- Decarboxylative Etherification and Esterification: Yb(OTf)3 catalyzed reactions utilize Boc2O for the protection of alcohols and carboxylic acids, forming tert-butyl ethers and esters, respectively. []
- Synthesis of Cyclic Ureas: Boc2O enables the synthesis of cyclic ureas like benzimidazolones and 2-benzoxazolones through a one-pot carbonylation strategy using K2CO3 as a base. []
Q7: How does the choice of catalyst affect the reaction outcome when using this compound for tert-butyloxycarbonylation of alcohols?
A7: The choice of Lewis acid catalyst significantly influences whether tert-butyl ethers or Boc-protected alcohols are formed. Perchlorates and triflates, with their delocalized negative charge, favor ether formation. Conversely, less delocalized anions like isopropoxide or acetate predominantly yield Boc alcohols. The metal cation mainly affects the reaction rate, with stronger Lewis acids leading to faster reactions. []
Q8: Have there been computational studies on reactions involving this compound?
A8: Yes, computational studies, such as density functional theory (DFT) calculations, have been employed to analyze the conformation and hydrogen bonding patterns of ferrocene peptides synthesized using Boc2O as a protecting group. []
Q9: Are there any specific examples of computational modeling used to understand the mechanism of reactions involving this compound?
A9: In the syn-selective direct aldol reaction of benzophenone glycine imine with aldehydes, computational studies were conducted. These studies supported a stereochemical model where the axially oriented nitrogen of the imino (Z)-enolate coordinates with the silver catalyst in a boat conformation. This highly ordered transition state favors the syn aldol product. []
Q10: While this compound is primarily used as a protecting group, has its use in prodrug strategies been explored?
A10: While not directly a prodrug, the conjugation of docosahexaenoic acid (DHA) to gemcitabine (dFdC) to form DHA-dFdC, utilizing Boc2O in the synthesis, showcases a strategy to modify drug properties. This conjugation aims to improve the pharmacokinetic profile of dFdC and enhance its delivery to the pancreas. []
Q11: What analytical techniques are commonly used to characterize and quantify this compound and related compounds?
A11: A range of analytical techniques are employed, including:
- Nuclear Magnetic Resonance (NMR): Provides structural information on both this compound and the Boc-protected products. [, , , ]
- Chromatography (HPLC, GC): Used for purification and analysis of Boc-protected compounds. [, , ]
- Mass Spectrometry (MS): Confirms molecular weight and aids in structural elucidation. [, , ]
- Spectroscopy (FTIR, UV-Vis): Offers information about functional groups and electronic transitions. [, , ]
Q12: Are there any concerns regarding the environmental impact of this compound?
A12: While this compound itself may not pose significant environmental risks, some reactions and processes involving it may generate hazardous byproducts. Research focuses on developing greener alternatives and optimizing reactions to minimize waste and utilize environmentally friendly solvents and catalysts. [, , ]
Q13: Beyond its well-established role in organic synthesis, are there emerging applications for this compound in other fields?
A13: Yes, the use of Boc-protected polymers as photoresist materials in microelectronics and nanofabrication represents an exciting area of research. [, , ] Additionally, the exploration of Boc2O in prodrug strategies and its application in material science for developing novel polymers with tailored properties hold promise for future advancements.
Q14: What are the advantages of using this compound over other amine protecting groups?
A14: The Boc group offers several advantages, including:
Q15: Are there any limitations associated with the use of this compound?
A15: Some limitations include:
Q16: Are there any alternative reagents to this compound for introducing the Boc protecting group?
A16: While Boc2O is the most commonly used reagent, alternatives such as Boc-ON (2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile) and Boc-imidazole can be employed. The choice of reagent often depends on the specific substrate and reaction conditions.
Q17: What are the potential benefits of using a heterogeneous catalyst like phosphomolybdic acid supported on silica gel for Boc protection of amines?
A18: Heterogeneous catalysts like phosphomolybdic acid on silica gel offer advantages such as ease of separation from the reaction mixture, recyclability, and potential for enhanced selectivity. They align with green chemistry principles by reducing waste and enabling more sustainable processes. []
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